Cas no 2034358-31-9 (N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-2,6-difluorobenzene-1-sulfonamide)

• Product Name: N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-2,6-difluorobenzene-1-sulfonamide
• CAS No: 2034358-31-9
• MF: C₁₂H₁₂F₂N₄O₄S
• MW: 346.309887886047
• CID: 6507120
• PubChem ID: 121137514
• Update Time: 2025-10-29

N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-2,6-difluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-2,6-difluorobenzene-1-sulfonamide
• N-[(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl]-2,6-difluorobenzenesulfonamide
• 2034358-31-9
• N-((4,6-dimethoxy-1,3,5-triazin-2-yl)methyl)-2,6-difluorobenzenesulfonamide
• AKOS032456743
• F6438-3083
• N-[(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl]-2,6-difluorobenzene-1-sulfonamide

• Inchi： 1S/C12H12F2N4O4S/c1-21-11-16-9(17-12(18-11)22-2)6-15-23(19,20)10-7(13)4-3-5-8(10)14/h3-5,15H,6H2,1-2H3
• InChI Key： IFJMKBFIRANBJJ-UHFFFAOYSA-N
• SMILES： S(C1C(=CC=CC=1F)F)(NCC1N=C(N=C(N=1)OC)OC)(=O)=O

Computed Properties

• Exact Mass: 346.05473237g/mol
• Monoisotopic Mass: 346.05473237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 112Ų

Additional information on N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-2,6-difluorobenzene-1-sulfonamide

Introduction to N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-2,6-difluorobenzene-1-sulfonamide (CAS No. 2034358-31-9)

N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-2,6-difluorobenzene-1-sulfonamide, identified by its CAS number 2034358-31-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a triazine core functionalized with methoxy and fluoro substituents, which endows it with unique chemical properties and potential biological activities.

The structural framework of N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-2,6-difluorobenzene-1-sulfonamide incorporates a highly versatile scaffold that has been extensively explored in the development of agrochemicals and pharmaceuticals. The presence of both dimethoxy and difluorobenzene groups contributes to its reactivity and functionality, making it a valuable intermediate in synthetic chemistry. Specifically, the triazine ring serves as a hinge point for further derivatization, allowing chemists to tailor the molecule for specific applications.

In recent years, there has been a surge in research focused on the development of novel sulfonamide derivatives due to their broad spectrum of biological activities. Sulfonamides are known for their ability to interact with biological targets such as enzymes and receptors, often leading to inhibitory effects that can be exploited for therapeutic purposes. The incorporation of fluorine atoms into the benzene ring enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design.

The compound N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-2,6-difluorobenzene-1-sulfonamide has been studied in various contexts, particularly in the search for new pharmacophores that could lead to the discovery of drugs with improved efficacy and reduced side effects. Its unique structure suggests potential applications in areas such as antiviral, antibacterial, and anticancer therapies. The methoxy groups on the triazine ring can participate in hydrogen bonding interactions with biological targets, while the fluoro substituents on the benzene ring can modulate electronic properties and binding affinity.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. Researchers have leveraged its reactive sites to create libraries of derivatives that can be screened for biological activity. This approach is particularly valuable in high-throughput screening (HTS) campaigns aimed at identifying lead compounds for drug development. The combination of computational modeling and experimental validation has been instrumental in understanding how structural modifications influence biological outcomes.

The synthesis of N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-2,6-difluorobenzene-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has enabled chemists to construct the desired framework efficiently. Additionally, modern spectroscopic methods like NMR and mass spectrometry have been crucial in confirming the structure and purity of the final product.

In terms of biological activity, preliminary studies have shown that derivatives of this compound exhibit promising properties when tested against various disease-causing agents. For instance, some sulfonamide-based molecules have demonstrated inhibitory effects on enzymes involved in metabolic pathways relevant to cancer progression. The fluorinated benzene ring appears to play a key role in enhancing binding interactions with these targets.

The role of computational chemistry in designing and optimizing N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-2,6-difluorobenzene-1-sulfonamide cannot be overstated. Molecular docking simulations have been used to predict how this molecule might interact with proteins or nucleic acids at a molecular level. These predictions provide valuable insights into potential mechanisms of action and help guide experimental efforts toward more effective drug candidates.

The future prospects for this compound are bright given its structural features and potential applications. As research continues to uncover new biological targets and synthetic methodologies, it is likely that N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-2,
6-difluorobenzene-1-sulfonamide(CAS No.
2034358-31-
9) will play an important role
in developing next-generation therapeutics.